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Compound of Interest

Compound Name: DL-ORNITHINE:HCL (15N2)
Cat. No.: B1579832
Get Quote
\ J

Executive Summary: The "Isotope Trap"

Bottom Line Up Front: DL-Ornithine:HCI (

) is a stable isotope compound. It is NOT radioactive.

The most frequent compliance error observed with this material is the accidental routing of

waste into radioactive waste streams. This incurs unnecessary disposal costs (often 10-50x
higher than chemical waste) and triggers redundant regulatory scrutiny. Treat this substance as
a standard chemical reagent (Amino Acid Hydrochloride) unless it has been cross-
contaminated with actual radiolabels (e.qg.,

or

) during your specific workflow.

Part 1: Chemical Profile & Hazard Identification

Before disposal, you must characterize the waste. DL-Ornithine HCI is generally non-
hazardous under GHS standards, but the hydrochloride moiety creates acidic agueous
solutions that may require neutralization.
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Parameter Specification

DL-Ornithine Hydrochloride (
Chemical Name

)
Unlabeled CAS 1069-31-4 (Generic DL-Ornithine HCI)
Labeled CAS Varies by vendor (Refer to specific SDS)

Nitrogen-15 (

Isotope

) - Stable, Non-Radioactive
Physical State White Crystalline Powder
Acidity (pH) ~3.0 - 5.0 (in 5% aqueous solution due to HCI)
RCRA Status Non-Hazardous (Not P-listed or U-listed)
Primary Hazard Low.[1][2][3] Mild irritant (eyes/respiratory).

Part 2: Disposal Decision Logic (Workflow)

The following decision tree illustrates the correct disposal pathway based on the physical state
and solvent matrix of your waste.
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Figure 1: Logical workflow for segregating stable isotope waste streams to ensure compliance
and cost-efficiency.

Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste (Expired Material or Spill Cleanup)

Context: Used for disposing of pure powder or contaminated solid consumables (gloves,
weighing boats).
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Segregation: Do not mix with radioactive solid waste.

Packaging: Place material in a clear, sealable polyethylene bag or the original container.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.
o Critical Step: Explicitly write "Stable Isotope (

)" on the label to prevent EHS personnel from flagging it as unknown radiological waste
during pickups.

Disposal: Place in the standard laboratory solid chemical waste drum.

Protocol B: Aqueous Liquid Waste (Buffers & Stock Solutions)

Context: Leftover stock solutions dissolved in water, PBS, or mild buffers.
e Option 1: Drain Disposal (Conditional)

o Many municipalities and university EHS protocols allow drain disposal for dilute amino
acid solutions as they are biodegradable [1].

o Requirement: Adjust pH to between 5.5 and 9.0 using Sodium Hydroxide (NaOH) or
Sodium Bicarbonate (

) to neutralize the HCl component.

o Flush: Flush with 20x volume of water.

o Warning: Never assume drain disposal is permitted without checking your facility's specific
wastewater permit.

e Option 2: Aqueous Waste Collection (Preferred)

o If your facility operates under "Zero Discharge" or strict BOD (Biological Oxygen Demand)
limits:

o Collect in a carboy labeled "Non-Hazardous Aqueous Waste."
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o List contents as "Water (99%), DL-Ornithine HCI (1%)."

Protocol C: Mixed Solvent Waste (HPLC/LC-MS Effluent)

Context: Waste generated during mass spectrometry analysis containing organic modifiers
(Methanol, Acetonitrile, Formic Acid).

» Strict Segregation: Never pour organic solvents down the drain.

o Collection: Collect in the appropriate "Organic Waste" carboy (e.g., Flammable or
Halogenated, depending on the co-solvent).[4]

o Compatibility: Ornithine HCI is compatible with standard organic waste streams. It does not
present explosion hazards (like azides) or peroxide formation risks.

Part 4: Regulatory Compliance & Documentation[1][7]
1. RCRA Classification (USA)

Under the Resource Conservation and Recovery Act (RCRA), DL-Ornithine HCI is not a listed
hazardous waste (40 CFR 261.33). However, if mixed with hazardous solvents (e.g.,
Acetonitrile), the mixture assumes the hazard characteristics of the solvent (Ignitability - DOO1)

2.

2. Labeling Best Practices

To maintain trust with your safety officers, use the following nomenclature on waste tags:
o Correct: "Waste DL-Ornithine HCI (

Stable Isotope)”

 Incorrect: "Isotope Waste" (Implies radioactivity)

« Incorrect: "Ornithine" (Too vague; omits the HCI acid salt nature)

3. Container Management

» Triple Rinse: Empty reagent bottles should be triple-rinsed with water.
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» Defacing: Deface the original label using a marker to cross out the chemical name and any
hazard symbols before discarding the bottle in glass trash or recycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. isotope.com [isotope.com]

. assets.thermofisher.com [assets.thermofisher.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
. sigmaaldrich.com [sigmaaldrich.com]

. fishersci.com [fishersci.com]

. sds.metasci.ca [sds.metasci.ca]

. isotope.com [isotope.com]

°
(o] (00] ~ (o)) Ul B~ w N -

. L-ORNITHINE:HCL (13C5, 99% 15N2, 99%) | Eurisotop [eurisotop.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18173~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:51:34~~DL-Ornithine%20hydrochloride~~
https://pim-resources.coleparmer.com/sds/60734.pdf
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/75490
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18173~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:51:34~~DL-Ornithine%20hydrochloride~~
https://www.fishersci.com/store/msds?partNumber=AAA18173&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzOWpqYzVnM3VkMm1qMzU0a3VpZndnY3ZtN3FtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzIzXzMxODQtMTMtMl9MLU9ybml0aGluZSBIQ2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lFNzIzXzMxODQtMTMtMl9MLU9ybml0aGluZSUyMEhDbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--daf43b583547fec452e254cff395371f1dacccd1/MetaSci_MSIE723_3184-13-2_L-Ornithine%20HCl.pdf
https://isotope.com/l-ornithine-13c5-15n2-cnlm-7578-h-group
https://isotope.com/l-ornithine-hci-13c5-15n2-cnlm-7578-h-0-005
https://www.eurisotop.com/l-ornithinehcl-13c5-99-15n2-99
https://www.benchchem.com/product/b1579832?utm_src=pdf-custom-synthesis#bc-rfq
https://isotope.com/l-ornithine-13c5-15n2-cnlm-7578-h-group
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18173~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:51:34~~DL-Ornithine%20hydrochloride~~
https://pim-resources.coleparmer.com/sds/60734.pdf
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/75490
https://www.fishersci.com/store/msds?partNumber=AAA18173&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzOWpqYzVnM3VkMm1qMzU0a3VpZndnY3ZtN3FtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzIzXzMxODQtMTMtMl9MLU9ybml0aGluZSBIQ2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lFNzIzXzMxODQtMTMtMl9MLU9ybml0aGluZSUyMEhDbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--daf43b583547fec452e254cff395371f1dacccd1/MetaSci_MSIE723_3184-13-2_L-Ornithine%20HCl.pdf
https://isotope.com/l-ornithine-hci-13c5-15n2-cnlm-7578-h-0-005
https://www.eurisotop.com/l-ornithinehcl-13c5-99-15n2-99
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» To cite this document: BenchChem. [DL-ORNITHINE:HCL () Proper Disposal Procedures[1]
[2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579832/docs#dl-ornithine-hcl-proper-disposal-
procedures-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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